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Abstract

3-[(Dimethylamino)methyl]phenol is a versatile aromatic compound that serves as a crucial
building block and intermediate in a variety of research and industrial applications. Its unique
structure, featuring a phenolic hydroxyl group and a tertiary amine, imparts a range of chemical
properties that make it a valuable precursor in the synthesis of pharmaceuticals, polymers, and
specialty chemicals. This technical guide provides an in-depth overview of the synthesis of 3-
[(Dimethylamino)methyl]phenol, its key derivatives, and their potential applications, with a
focus on experimental protocols and quantitative data to support further research and
development.

Chemical and Physical Properties

3-[(Dimethylamino)methyl]phenol, also known as 3-hydroxy-N,N-dimethylbenzylamine, is a
crystalline solid. Its chemical and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol [1]
CAS Number 60760-04-5 [1]
Appearance Crystalline solid
Melting Point 82-84 °C [2]
Boiling Point Not readily available
N Soluble in many organic
Solubility
solvents
HXMWGMZZNGHVPQ-
InChl Key [1]
UHFFFAOYSA-N
SMILES CN(C)Cclccec(O)cl [1]

Synthesis of 3-[(Dimethylamino)methyl]phenol

A common method for the synthesis of 3-[(Dimethylamino)methyl]phenol is through the

reaction of resorcinol with a dimethylamine aqueous solution. The following protocol is adapted

from patent literature.[3][4]

Experimental Protocol: Synthesis from Resorcinol

Reaction Setup: In a 2L autoclave, sequentially add 3549 of resorcinol and 4209 of a 45%

mass concentration dimethylamine aqueous solution at room temperature.[3]

Reaction Conditions: Heat the mixture to 190°C and maintain this temperature until the

reaction is complete.[3]

Work-up:

o Cool the reaction mixture to 20°C and transfer it to a 5L four-necked bottle.[3]
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o Under stirring, slowly add 1120g of industrial liquid caustic soda (36% mass concentration)
while maintaining the temperature at or below 30°C.[3]

o Extract impurities twice with 500ml of toluene.[3]
o Adjust the pH of the aqueous phase to 6-7 with 30% dilute sulfuric acid.[3]
o Separate the layers and discard the aqueous layer.[3]

o Wash the organic layer twice with 600ml of hot water (60°C).[3]

« Purification: Perform vacuum distillation on the organic layer to collect the main fraction,
which is 3-(N,N-dimethylamino)phenol.[3]

Key Derivatives and Their Applications

3-[(Dimethylamino)methyl]phenol serves as a precursor for several important chemical
compounds with diverse applications.

2,4,6-Tris(dimethylaminomethyl)phenol: An Epoxy
Curing Agent

2,4,6-Tris(dimethylaminomethyl)phenol is a widely used catalyst and curing agent for epoxy
resins.[5] It is synthesized via the Mannich reaction of phenol with formaldehyde and
dimethylamine.[6]

Experimental Protocol: Synthesis of 2,4,6-
Tris(dimethylaminomethyl)phenol

The following protocol is based on a patented method.[7][8]

o Reaction Setup: In a 500ml four-neck flask equipped with a stirrer, reflux device, and
thermometer, add 28.2g of phenol and 1359 of dimethylamine aqueous solution. Stir at room
temperature for 15-30 minutes until evenly mixed.[7]

o Addition of Paraformaldehyde: At a temperature of 20-50°C, add 28.4g of paraformaldehyde
in several portions over 1 hour.[7]
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» Reaction Conditions: Heat the mixture to 70-80°C and maintain for 2-3 hours.[7]
e Work-up and Purification:
o Perform oil-water separation.[7]

o Conduct vacuum distillation to remove water from the product and collect the final product.

[7]

Suantitati . Perf i

Parameter Value Reference

Light yellow transparent
Appearance ) o [7]
viscous liquid

Viscosity 150-250 mPa-s [7]
Amine Value 600-630 mgKOH/g [7]
Purity >95% [9]

Further quantitative data on gel time and curing temperatures with specific epoxy resins would
require targeted experimental investigation.

Novel Analgesics: y-Opioid Receptor Modulators

Derivatives of 3-[(dimethylamino)methyl]phenol have been investigated as potent and
selective p-opioid receptor (MOR) agonists for pain management. One such derivative, 3-
((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)-N-phenylpiperidine-1-carboxamide,
has shown promising results.

Suantitati - L In Vi -

EDso (mgl/kg)
Compound Ki MOR (nM) Ki DOR (nM) Ki KOR (nM) (55°C hot
plate)
2a 7305 849.4 + 96.6 49.1+6.9 3.1
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Data extracted from a study on novel potent analgesics.

Signaling Pathway: p-Opioid Receptor Activation

Activation of the p-opioid receptor by an agonist, such as a derivative of 3-
[(dimethylamino)methyl]phenol, initiates a cascade of intracellular events. This G-protein
coupled receptor (GPCR) signaling pathway ultimately leads to the analgesic effects.[10][11]

Intracel llular

Hyperpolarization leads to

Cell Membrane

Click to download full resolution via product page
Caption: p-Opioid receptor signaling pathway.

Experimental Protocol: Radioligand Binding Assay

This protocol is a generalized method for determining the binding affinity of a compound to
opioid receptors.[12][13]

 Membrane Preparation: Prepare membrane fractions from cells expressing the opioid
receptor of interest.

o Assay Buffer: Use a suitable buffer, such as 50 mM Tris-HCI, pH 7.4.[12]

o Competition Assay:
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o Incubate the membrane preparation (e.g., 20 pg protein) with a known concentration of a
radiolabeled ligand (e.g., 0.2 nM [3H]-diprenorphine) and varying concentrations of the test
compound.[12]

o Incubate at room temperature for 1 hour to reach equilibrium.[12]

« Filtration: Rapidly filter the mixture through glass fiber filters (e.g., Whatman GF/C) and wash
several times with ice-cold buffer to separate bound from free radioligand.[12]

o Quantification: Determine the amount of bound radioactivity using liquid scintillation counting.
[12]

o Data Analysis: Calculate the Ki values using non-linear regression analysis of the
competition data.[12]

Cationic Polymer Flocculants

(Dimethylaminomethyl)phenol can be used in the synthesis of cationic polymer flocculants for
water treatment. These polymers are effective in aggregating suspended particles.[14]

Experimental Workflow: Flocculant Performance Testing
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Caption: Flocculation testing workflow.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1593381?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data: Flocculation Performance

Turbidity Reduction (%)

Flocculant System pH
after 24h

Cationic Polyacrylamide

7.0 36
(cPAM)
Cellulose-based Cationic

7.0 27
Flocculant
Dual system (Bentonite +

15 ~50

cPAM)

Data adapted from a study on textile wastewater treatment, illustrating typical performance
metrics.[15] Performance of flocculants derived from 3-[(dimethylamino)methyl]phenol would
require specific experimental evaluation.

Experimental Protocol: Flocculation Jar Test

This is a standard method for evaluating the performance of flocculants.[16][17]
o Sample Preparation: Fill a series of beakers (jars) with the water or wastewater to be treated.
¢ Flocculant Addition: Add varying doses of the cationic flocculant solution to each jar.

o Rapid Mix: Subject the samples to a period of rapid mixing (e.g., 1 minute at a high speed) to
ensure thorough dispersion of the flocculant.

e Slow Mix: Follow with a period of slow mixing (e.g., 20 minutes at a lower speed) to promote
the formation of flocs.

o Settling: Allow the flocs to settle for a defined period (e.g., 30 minutes to 24 hours).

e Analysis: Withdraw samples from the supernatant and measure parameters such as turbidity,
suspended solids, or color to determine the flocculation efficiency.

Conclusion
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3-[(Dimethylamino)methyl]phenol is a valuable and versatile chemical intermediate with
significant potential in various fields of research and development. Its utility as a precursor for
high-performance epoxy curing agents, novel analgesics, and effective cationic flocculants
highlights its importance. The experimental protocols and quantitative data presented in this
guide offer a foundation for researchers and scientists to explore and expand upon the
applications of this compound and its derivatives. Further investigation into structure-activity
relationships and optimization of synthetic and application protocols will undoubtedly unveil
new opportunities for this multifaceted molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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